molecular formula C15H16N2O2 B8515903 Ethyl 2-benzyl-4-methylpyrimidine-5-carboxylate

Ethyl 2-benzyl-4-methylpyrimidine-5-carboxylate

Cat. No.: B8515903
M. Wt: 256.30 g/mol
InChI Key: AZRYRSZFWASOSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-benzyl-4-methylpyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C15H16N2O2 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H16N2O2

Molecular Weight

256.30 g/mol

IUPAC Name

ethyl 2-benzyl-4-methylpyrimidine-5-carboxylate

InChI

InChI=1S/C15H16N2O2/c1-3-19-15(18)13-10-16-14(17-11(13)2)9-12-7-5-4-6-8-12/h4-8,10H,3,9H2,1-2H3

InChI Key

AZRYRSZFWASOSX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CN=C(N=C1C)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 100 ml of N,N-dimethylformamide, 17.1 g (100 mmol) of 2-phenylacetoamidine hydrochloric acid salt, synthesized in accordance with a method described in “Tetrahedron”, page 887 (1984), 18.6 g (100 mmol) of ethyl 2-acetyl-3-ethoxyacrylate and 9.0 g (110 mmol) of sodium acetate were suspended, followed by stirring at 100° C. for 3 hours. The reaction liquid was cooled and then poured into ice water, and extracting with diethyl ether. The organic layer was washed with water and a saturated saline solution in this order, followed by drying over anhydrous magnesium sulfate and concentrating under reduced pressure to obtain 22.8 g (yield: 89%) of ethyl 2-benzyl-4-methylpyrimidine-5-carboxylate.
Quantity
18.6 g
Type
reactant
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
17.1 g
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Four

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